Cas no 72704-63-3 (5-(morpholin-4-ylmethyl)-1h-pyrimidine-2,4-dione)

5-(morpholin-4-ylmethyl)-1h-pyrimidine-2,4-dione structure
72704-63-3 structure
Product Name:5-(morpholin-4-ylmethyl)-1h-pyrimidine-2,4-dione
CAS No:72704-63-3
MF:C9H13N3O3
MW:211.217821836472
CID:977452
PubChem ID:235247
Update Time:2025-04-19

5-(morpholin-4-ylmethyl)-1h-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(morpholin-4-ylmethyl)-1h-pyrimidine-2,4-dione
    • 5-(4-Morpholinylmethyl)-2,4-pyrimidinediol
    • 5-(morpholin-4-ylmethyl)pyrimidine-2,4(1h,3h)-dione
    • 5-(morpholinomethyl)uracil
    • 5-morpholin-4-ylmethyl-1H-pyrimidine-2,4-dione
    • 5-Morpholinomethyl-uracil
    • 5-N-morpholinomethyluracil
    • AC1L5TYN
    • AC1Q6FTF
    • CBMicro_019061
    • CTK5D6676
    • NSC36418
    • Oprea1_481097
    • 20DE5GXO76
    • SR-01000402003-1
    • Cambridge id 5343476
    • 2,4(1H,3H)-Pyrimidinedione, 5-(4-morpholinylmethyl)-
    • UNII-20DE5GXO76
    • 72704-63-3
    • SR-01000402003
    • DTXSID10223006
    • BIM-0019049.P001
    • HMS3078E19
    • 5-(morpholinomethyl)pyrimidine-2,4-diol
    • EU-0001726
    • NSC 36418
    • 5-(morpholin-4-yl-methyl)-1H-pyrimidine-2,4-dione
    • SMR001526731
    • 5-(4-morpholinylmethyl)-2,4(1H,3H)-pyrimidinedione
    • URACIL, 5-MORPHOLINOMETHYL-
    • SDCCGMLS-0064837.P001
    • 5-(Morpholinomethyl)pyrimidine-2,4(1H,3H)-dione
    • CCG-6722
    • 5-Morpholinomethyluracil
    • CHEMBL3184050
    • AKOS000656419
    • SCHEMBL16796290
    • NSC-36418
    • MLS002607973
    • Inchi: 1S/C9H13N3O3/c13-8-7(5-10-9(14)11-8)6-12-1-3-15-4-2-12/h5H,1-4,6H2,(H2,10,11,13,14)
    • InChI Key: MCFFNLIPFGEAOH-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2=CNC(NC2=O)=O)CC1

Computed Properties

  • Exact Mass: 211.09579
  • Monoisotopic Mass: 211.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.67
  • LogP: -1.16670
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.